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Introduction

RhoNox-1 is a highly selective, cell-permeable fluorescent probe designed for the specific
detection of labile ferrous iron (Fe2*) in living cells.[1][2][3] It operates on a "turn-on”
mechanism, exhibiting weak fluorescence in its native state and displaying a significant
increase in fluorescence intensity upon reaction with Fe2*.[1][4] This property makes RhoNox-
1 an invaluable tool for investigating the roles of Fe2* in various biological and pathological
processes, including oxidative stress, ferroptosis, and iron metabolism.[1][4]

Mechanism of Action

RhoNox-1's design is based on a rhodamine B fluorophore scaffold.[1] The fluorescence of the
probe is initially quenched by the presence of a tertiary amine N-oxide group. This quenching
occurs through mechanisms such as a break in the 1t-conjugation, photo-induced electron
transfer (PET), and twisted intramolecular charge transfer (TICT).[1][3] In the presence of Fe?*,
the N-oxide group undergoes a selective deoxygenation reaction, converting RhoNox-1 back
to its highly fluorescent rhodamine B form.[1] This irreversible reaction results in a strong
orange-red fluorescence, allowing for the sensitive detection of intracellular labile Fe2*.[5][6]
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RhoNox-1 demonstrates high selectivity for Fe2* over other biologically relevant metal ions,

including Fe3+*.[1]

Quantitative Data Summary

The following table summarizes the key quantitative parameters of the RhoNox-1 probe.

Parameter Value Reference
Excitation Wavelength (Aex) ~540 nm [51[7]
Emission Wavelength (Aem) ~575 nm [51[7]

Quantum Yield (®) - Unbound 0.01

[1]

Quantum Yield (P) - Fe2+

> 0.8 (as Rhodamine B)
Bound

[1]

Fluorescence Increase upon

o Up to 30-fold [1]
Fe2+ binding
ECso for Fe2* 19.6 yM [8]
Subcellular Localization Golgi apparatus [516119]

Signaling Pathway and Detection Mechanism

The following diagram illustrates the mechanism of Fe2* detection by RhoNox-1.
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RhoNox-1 Fe(ll) Detection Mechanism

RhoNox-1 (Weakly Fluorescent) Labile Fe(ll)

Reacts with

Selective Deoxygenation
of N-oxide

Fluorescence Imaging
(Aex ~540 nm, Aem ~575 nm)
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Live Cell Imaging Workflow with RhoNox-1

Preparation

Prepare 1 mM
RhoNox-1 Stock

in DMSO
l Cell Staining
Prepare 1-10 uM Culture Adherent or
Working Solution Suspension Cells

N

Incubate with
RhoNox-1 (5-30 min)

:

Wash Cells (2x)

Data Acpuisition

Fluorescence Microscopy
or Flow Cytometry

:

Image and Data
Analysis
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Experimental Design for Compound Screening

Hypothesis:
Compound X affects
labile Fe(ll) levels

VAN

Control Group: Treatment Group:
Cells + Vehicle Cells + Compound X

Stain all groups
with RhoNox-1

Acquire Images/
Flow Cytometry Data

Quantify Fluorescence
Intensity

Compare Fluorescence:
Treatment vs. Control

Conclusion on
Compound X's effect
on labile Fe(ll)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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